2-(piperidin-4-yl)-1H-imidazole-5-carboxylic acid dihydrochloride
Overview
Description
Piperidine is a six-membered heterocyclic compound that includes one nitrogen atom and five carbon atoms . It is a key synthetic fragment for designing drugs and plays a significant role in the pharmaceutical industry . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole .
Synthesis Analysis
The synthesis of piperidine derivatives has been a focus of recent research. Various methods have been developed, including cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Imidazole contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen .Chemical Reactions Analysis
Piperidines are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Mechanism of Action
While the specific mechanism of action for “2-(piperidin-4-yl)-1H-imidazole-5-carboxylic acid dihydrochloride” is not available, piperidine derivatives have been found to inhibit soluble epoxide hydrolase (sEH), which has been suggested as a potential therapy for the treatment of pain and inflammatory diseases through the stabilization of endogenous epoxyeicosatrienoic acids .
Safety and Hazards
Future Directions
The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(piperidin-4-yl)-1H-imidazole-5-carboxylic acid dihydrochloride involves the reaction of piperidine with 1H-imidazole-5-carboxylic acid followed by the addition of dihydrochloride to form the final product.", "Starting Materials": [ "Piperidine", "1H-imidazole-5-carboxylic acid", "Dihydrochloride" ], "Reaction": [ "Step 1: Piperidine is reacted with 1H-imidazole-5-carboxylic acid in the presence of a suitable solvent and a catalyst to form the intermediate product.", "Step 2: The intermediate product is then treated with dihydrochloride to form the final product, 2-(piperidin-4-yl)-1H-imidazole-5-carboxylic acid dihydrochloride.", "Step 3: The final product is purified using standard techniques such as recrystallization or chromatography." ] } | |
CAS RN |
2551118-25-1 |
Product Name |
2-(piperidin-4-yl)-1H-imidazole-5-carboxylic acid dihydrochloride |
Molecular Formula |
C9H15Cl2N3O2 |
Molecular Weight |
268.1 |
Purity |
95 |
Origin of Product |
United States |
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